Cas no 888722-09-6 (Pyrimidine, 4-(phenylmethoxy)-)
888722-09-6 structure
Product Name:Pyrimidine, 4-(phenylmethoxy)-
CAS No:888722-09-6
MF:C11H10N2O
MW:186.20990228653
CID:1933523
PubChem ID:54086763
Update Time:2025-04-21
Pyrimidine, 4-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4-(phenylmethoxy)-
- SCHEMBL7697845
- 4-(Benzyloxy)pyrimidine
- 888722-09-6
-
- Inchi: 1S/C11H10N2O/c1-2-4-10(5-3-1)8-14-11-6-7-12-9-13-11/h1-7,9H,8H2
- InChI Key: ODYVZWDKDPSBKF-UHFFFAOYSA-N
- SMILES: O(C1C=CN=CN=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 186.079
- Monoisotopic Mass: 186.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35A^2
- XLogP3: 2
Pyrimidine, 4-(phenylmethoxy)- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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